Cas no 207128-22-1 (5-(2,4-Dioxo-1,2,3,4-tetrahydropyrimidine)-3-fluoro-2-hydroxymethyltetrahydrofuran)

• Product Name: 5-(2,4-Dioxo-1,2,3,4-tetrahydropyrimidine)-3-fluoro-2-hydroxymethyltetrahydrofuran
• CAS No: 207128-22-1
• MF: C₉H₁₁FN₂O₄
• MW: 230.193045854568
• CID: 2730880
• PubChem ID: 481086
• Update Time: 2025-04-21

5-(2,4-Dioxo-1,2,3,4-tetrahydropyrimidine)-3-fluoro-2-hydroxymethyltetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 2',3'-dideoxy-3'-florouridine
• 5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidine)-3- fluoro-2-hydroxymethyltetrahydrofuran
• 3a(2)-Fluoro-2a(2),3a(2)-dideoxyuridine
• 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-(2,3-Dideoxy-3-fluoro-b-D-ribofuranosyl)uracil;2',3'-Dideoxy-3'-fluoro-D-uridine;3'-Fluoro-2',3'-dideoxyuridine
• 637-011-0
• MFCD00192015
• 2a?3a?Dideoxy-3a?fluorouridine
• AS-87063
• Uridine, 2',3'-dideoxy-3'-fluoro-
• CHEMBL244975
• 1-(2,3-Dideoxy-3-fluoro-beta-D-ribofuranosyl)-uracil
• 5-(2,4-Dioxo-1,2,3,4-tetrahydropyrimidine)-3-fluoro-2-hydroxymethyltetrahydrofuran
• SCHEMBL1835932
• 2',3'-Dideoxy-3'-fluorouridine
• 3'-Fluoro-2',3'-dideoxyuridine
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-3-fluoro-b-D-erythro-pentofuranosyl)-
• 1-((2R,4S,5R)-4-Fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 207128-22-1
• 1-(2,3-dideoxy-3-fluoro-beta-D-erythropentofuranosyl)uracil
• F12894
• 41107-56-6
• NS00120418
• 2',3'-Dideoxy-3'-fluorouridine, 95%
• 3'-FddU
• 1-(2,3-Dideoxy-3-fluoro-ss-D-ribofuranosyl)uracil; 3'-Fluoro-2',3'-dideoxyuridine
• AKOS015913031
• 2'3'-dideoxy-3'-fluorouridine
• Fddurd
• 415-360-8
• ND04228
• DA-69701
• EC 415-360-8
• 2',3'-dide-oxy-3'-fluorouridine
• 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• DTXSID901034059
• 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 2 inverted exclamation mark ,3 inverted exclamation mark -Dideoxy-3 inverted exclamation mark -fluorouridine

• Inchi： 1S/C9H11FN2O4/c10-5-3-8(16-6(5)4-13)12-2-1-7(14)11-9(12)15/h1-2,5-6,8,13H,3-4H2,(H,11,14,15)/t5-,6+,8+/m1/s1
• InChI Key： BKIUEHLYJFLWPK-CHKWXVPMSA-N
• SMILES： F[C@H]1[C@H](CO)O[C@@H](C1)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 230.07028500g/mol
• Monoisotopic Mass: 230.07028500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides